Cas no 903198-34-5 (1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide)

• Product Name: 1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide
• CAS No: 903198-34-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5426029
• Update Time: 2025-05-23

1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yl]oxy}ethyl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[2-[[3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]ethyl]-
• 1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide

• Inchi： 1S/C25H28N2O5/c1-16-22(31-14-13-27-11-9-18(10-12-27)25(26)29)8-7-20-23(28)21(15-32-24(16)20)17-3-5-19(30-2)6-4-17/h3-8,15,18H,9-14H2,1-2H3,(H2,26,29)
• InChI Key： SXBXDVPNCVBPRK-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=C3C(=C2C)OC=C(C2=CC=C(OC)C=C2)C3=O)CCC(C(N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide

Introduction to 1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide (CAS No. 903198-34-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide, identified by its CAS number 903198-34-5, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of a piperidine core linked to an aromatic chromene moiety, which together with various substituents, endows it with unique biochemical properties. The strategic arrangement of functional groups, including an ethoxy chain extending from the chromene ring and a carboxamide group at the piperidine nitrogen, suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition or receptor interaction.

The chromene scaffold, a derivative of flavonoids, is well-documented for its broad spectrum of biological activities. Specifically, compounds containing the chromene core have been investigated for their anti-inflammatory, antioxidant, and antimicrobial properties. In the case of 1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide, the presence of a 4-methoxyphenyl group on the chromene ring introduces additional electronic and steric influences that can modulate its interactions with biological targets. This structural feature is particularly relevant in medicinal chemistry, where fine-tuning substituent effects is crucial for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify novel bioactive molecules. The structural complexity of 1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide makes it an attractive candidate for such studies. By leveraging molecular docking simulations and machine learning algorithms, researchers can predict potential binding interactions with target proteins or enzymes. For instance, studies have shown that chromene derivatives can interact with various kinases and transcription factors, making them promising candidates for therapeutic intervention in diseases such as cancer and neurodegeneration. The piperidine moiety further enhances its potential as a pharmacophore by providing a rigid framework that can be optimized for binding affinity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain enzymatic targets, which could be attributed to its ability to disrupt key signaling pathways. The carboxamide group at the piperidine nitrogen may play a critical role in mediating these interactions by forming hydrogen bonds or participating in hydrophobic interactions with the target protein. Additionally, the ethoxy chain extending from the chromene ring could influence solubility and metabolic stability, factors that are essential for drug-like properties.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step process involves constructing the chromene core followed by functionalization with the piperidine side chain. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have made it possible to construct complex heterocyclic systems more efficiently than ever before. These innovations not only reduce production costs but also allow for greater structural diversity during drug discovery campaigns.

One particularly exciting area of research involves exploring the potential of this compound as an inhibitor of protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and inflammation. Small molecules that can modulate PPIs represent a burgeoning field in drug development due to their unique mechanism of action compared to traditional enzyme inhibitors. The structural features of 1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide, particularly its extended aromatic system and flexible side chains, make it well-suited for disrupting PPIs by occupying specific binding pockets on target proteins.

Emerging evidence from preclinical studies indicates that chromene derivatives can exhibit anti-proliferative effects in certain cancer cell lines. The ability of these compounds to induce apoptosis or arrest cell cycle progression has been attributed to their interaction with key regulatory proteins involved in tumor growth and survival. While further research is needed to fully understand these mechanisms, these findings highlight the therapeutic potential of molecules like 1-(2-{3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yloxy}ethyl)piperidine-4-carboxamide.

The development of novel drug candidates is not without its challenges, however. Issues such as off-target effects, toxicity profiles, and pharmacokinetic properties must all be carefully evaluated before advancing a compound into clinical trials. Fortunately, modern techniques such as CRISPR-Cas9 gene editing and organ-on-a-chip technologies are providing powerful tools for assessing these parameters early in the drug discovery process. By integrating these approaches with traditional high-throughput screening methods, researchers can more efficiently identify promising candidates like 1-(2-{3-(4-methoxyphenyl)-8-methyl-4-o<0x00af xo}-<0x000b8>H-chromen<0x000b7>-yloxy}ethyl)piperidine<0x000b9>-carboxamide for further development.

In conclusion,1-(2-{3-(<0x000b8>4-me<0x000b9>thoxyphenyl)<0x000b9>-8-me<0x000b9>thyl<0x000b9>-<0x000b8>oxo<0x000b9>-<0x000b8>H-chro<0x000bc>men<0x000b7><0x000bc>yloxy>}e>methyl>)-carboxamide> (CAS No.903198-34-5) is a structurally intricate molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and evaluated for their pharmacological properties.